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Compound of Interest

Compound Name: Decanoic anhydride

Cat. No.: B1670081

For Immediate Release

This technical guide provides an in-depth overview of decanoic anhydride, a valuable reagent
for researchers, scientists, and drug development professionals. This document outlines its
chemical and physical properties, provides detailed experimental protocols for its synthesis and
application, and explores its role in biological signaling pathways.

Core Properties of Decanoic Anhydride

Decanoic anhydride, also known as capric anhydride, is a symmetrical anhydride derived
from decanoic acid. It is a versatile reagent in organic synthesis, primarily utilized as an
acylating agent.

Table 1: Physicochemical Properties of Decanoic Anhydride
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Property Value Reference
CAS Number 2082-76-0 [112][3114]
Molecular Formula C20H3803
Molecular Weight 326.52 g/mol
White to light yellow solid or
Appearance -
liquid
Melting Point 24-25 °C
Boiling Point 125-140 °C at 0.05 mmHg
Density 0.886 g/mL at 25 °C
B Soluble in chloroform, diethyl
Solubility

ether, ethanol, and methanol.

Experimental Protocols
Synthesis of Decanoic Anhydride

A general and efficient method for the synthesis of symmetric anhydrides from carboxylic acids
involves the use of a dehydrating agent. The following protocol is adapted from a general
procedure for anhydride synthesis.

Materials:

Decanoic acid

Triphenylphosphine oxide (TPPO)

Oxalyl chloride

Acetonitrile (anhydrous)

Triethylamine

Three-neck round-bottom flask
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e Magnetic stirrer
e Dropping funnel
» Nitrogen inlet
Procedure:

e To a three-neck flask containing acetonitrile (5 mL), add triphenylphosphine oxide (1.4 g, 5
mmol, 1 equiv).

e Under a nitrogen atmosphere and with magnetic stirring, slowly add oxalyl chloride (0.55 mL,
6.5 mmol, 1.3 equiv) dropwise. A vigorous reaction will occur with the evolution of gas.

e Stir the mixture for 10 minutes until a uniform and transparent solution is formed.

 To this solution, add decanoic acid (1 equiv) followed by the dropwise addition of
triethylamine (1 equiv).

» Continue stirring at room temperature for 1 hour.

o Upon completion, the reaction mixture can be worked up by extraction and purified by
column chromatography or distillation under reduced pressure to yield decanoic anhydride.

Acylation of Alcohols with Decanoic Anhydride

Decanoic anhydride is an effective reagent for the acylation of alcohols to form decanoate
esters. This reaction is fundamental in the synthesis of various organic molecules and
prodrugs.

Materials:

Alcohol substrate

Decanoic anhydride

Dichloromethane (or other suitable solvent)

Triethylamine (or other base)
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¢ Round-bottom flask

e Magnetic stirrer

Procedure:

In a round-bottom flask, dissolve the alcohol (1.0 equiv) in dichloromethane.
e Add triethylamine (1.5 equiv) to the solution.
» Add decanoic anhydride (1.2 equiv) to the mixture.

 Stir the reaction at room temperature and monitor its progress by thin-layer chromatography
(TLC).

o Once the reaction is complete, quench the reaction with the addition of water or a saturated
aqueous solution of sodium bicarbonate.

o Extract the product with an organic solvent, dry the organic layer over anhydrous sodium
sulfate, and concentrate under reduced pressure.

e The crude product can be purified by column chromatography.

Role in Cellular Signhaling and Drug Development

Fatty acylation, the covalent attachment of fatty acids to proteins, is a critical post-translational
modification that regulates protein function, localization, and interaction with other cellular
components. Decanoic acid, and by extension its anhydride as a decanoyl donor, is relevant in
the study of these pathways.

Protein Fatty Acylation Signhaling Pathway

The attachment of fatty acids like decanoic acid can influence the association of signaling
proteins with cellular membranes, particularly lipid rafts. This localization is often crucial for the
activation of downstream signaling cascades involved in cell growth, differentiation, and
proliferation. Dysregulation of these pathways is implicated in various diseases, including
cancer.
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Applications in Drug Development

The use of anhydrides, including decanoic anhydride, is being explored in drug delivery
systems. Polyanhydrides are biodegradable polymers that can be formulated into nanoparticles
or other drug delivery devices for the controlled release of therapeutic agents. Furthermore, the
anhydride linkage can be used to create prodrugs of carboxylic acid-containing drugs, which
can improve their pharmacokinetic properties and reduce side effects. For instance, creating an
anhydride prodrug of a non-steroidal anti-inflammatory drug (NSAID) can mask the free
carboxylic acid group, potentially reducing gastric irritation, and provide sustained release.
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Anhydride prodrug concept for drug delivery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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